Cas no 2133-81-5 (6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro-)
2133-81-5 structure
Product Name:6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro-
CAS No:2133-81-5
MF:C10H13N5O3S
MW:283.306919813156
CID:258608
PubChem ID:3005835
Update Time:2025-04-19
6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro-
- CHEMBL3230221
- 2-Amino-9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine-6-thiol
- T-dGuo
- 9H-Purine-6(1H)-thione, 2-amino-9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-
- alpha-TGdR
- 2-amino-9-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purine-6-thione
- 2-Amino-9-((2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6(9H)-thione
- NSC 71851
- DTXSID901139308
- SCHEMBL9222786
- 2-Amino-9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purine-6-thione
- 6H-Purine-6-thione, 2-amino-9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-1,9-dihydro-
- Thioguanine 9alphaD-2'-deoxyriboside
- CCG-35478
- 2133-81-5
- alpha-2'-Deoxythioguanosine
- 6H-Purine-6-thione, 2-amino-9-(2-deoxy-.alpha.-D-erythro-pentofuranosyl)-1,9-dihydro-
- alpha-Deoxythioguanosine
- NSC-71851
- alpha-2'-Deoxy-6-thioguanosine
- alpha-Thiodeoxyguanosine
-
- Inchi: 1S/C10H13N5O3S/c11-10-13-8-7(9(19)14-10)12-3-15(8)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H3,11,13,14,19)/t4-,5+,6-/m0/s1
- InChI Key: SCVJRXQHFJXZFZ-JKUQZMGJSA-N
- SMILES: S=C1C2=C(NC(N)=N1)N(C=N2)[C@@H]1C[C@@H]([C@@H](CO)O1)O
Computed Properties
- Exact Mass: 283.074
- Monoisotopic Mass: 283.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 150Ų
Experimental Properties
- Density: 2.02g/cm3
- Boiling Point: 709.1ºC at 760 mmHg
- Flash Point: 382.6ºC
- Refractive Index: 1.93
- PSA: 154.30000
- LogP: 0.29300
6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro- Suppliers
NewCan Biotech Limited
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(CAS:2133-81-5)2-Amino-9-(2-deoxy-α-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purine-6-thione
Order Number:NC15029
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:09
Price ($):Price inquiry
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6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2133-81-5 (6H-Purine-6-thione,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro-) Related Products
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Recommended suppliers
NewCan Biotech Limited
(CAS:2133-81-5)2-Amino-9-(2-deoxy-α-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purine-6-thione
Purity:97%
Quantity:10g
Price ($):Inquiry